Cas no 14627-02-2 (Benzoxazole,6-methoxy-2-[[2-(1-piperidinyl)ethyl]thio]-, hydrochloride (1:1))

• Product name: Benzoxazole,6-methoxy-2-[[2-(1-piperidinyl)ethyl]thio]-, hydrochloride (1:1)
• CAS No: 14627-02-2
• MF: C₁₅H₂₁ClN₂O₂S
• MW: 328.857441663742
• CID: 173138
• PubChem ID: 26777

Benzoxazole,6-methoxy-2-[[2-(1-piperidinyl)ethyl]thio]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,6-methoxy-2-[[2-(1-piperidinyl)ethyl]thio]-, hydrochloride (1:1)
• 6-methoxy-2-(2-piperidin-1-ium-1-ylethylsulfanyl)-1,3-benzoxazole,chloride
• 6-Methoxy-2-((2-piperidinoethyl)thio)benzoxazole hydrochloride
• 14627-02-2
• BENZOXAZOLE, 6-METHOXY-2-((2-PIPERIDINOETHYL)THIO)-, MONOHYDROCHLORIDE

• Inchi： InChI=1S/C15H20N2O2S.ClH/c1-18-12-5-6-13-14(11-12)19-15(16-13)20-10-9-17-7-3-2-4-8-17;/h5-6,11H,2-4,7-10H2,1H3;1H
• InChI Key： VOQLXJKJNXWIPQ-UHFFFAOYSA-N
• SMILES： [Cl-].COC1C=CC2N=C(OC=2C=1)SCC[NH+]1CCCCC1

Computed Properties

• Exact Mass: 306.937
• Monoisotopic Mass: 328.101226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65

Experimental Properties

• Boiling Point: 431.7°Cat760mmHg
• Flash Point: 214.9°C
• PSA: 41.16